Cas no 2411338-35-5 ((2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411338-35-5
• MF: C₁₅H₂₄N₄O
• MW: 276.377263069153
• CID: 5927709
• PubChem ID: 165767905
• Update Time: 2025-07-15

(2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide
• 2411338-35-5
• Z3952175477
• (2E)-N-[(1-cyclopentyl-1H-pyrazol-5-yl)methyl]-4-(dimethylamino)but-2-enamide
• EN300-26589386

• Inchi： 1S/C15H24N4O/c1-18(2)11-5-8-15(20)16-12-14-9-10-17-19(14)13-6-3-4-7-13/h5,8-10,13H,3-4,6-7,11-12H2,1-2H3,(H,16,20)/b8-5+
• InChI Key： TWOIOFCRHSQIJB-VMPITWQZSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1=CC=NN1C1CCCC1

Computed Properties

• Exact Mass: 276.19501140g/mol
• Monoisotopic Mass: 276.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2Ų

Additional information on (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide

Introduction to (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide (CAS No. 2411338-35-5)

(2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2411338-35-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its fused heterocyclic system and the presence of an amide functional group, contribute to its unique chemical and pharmacological properties.

The compound's molecular structure consists of a cyclopentyl substituent attached to a pyrazole ring, which is further connected to a butenamide moiety. The presence of the amine group at the 4-position, combined with the dimethylamino substituent, enhances its potential as a pharmacophore. This configuration allows for interactions with biological targets such as enzymes and receptors, which are critical in modulating various physiological processes.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyrazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry. Pyrazole derivatives are known for their ability to inhibit a wide range of enzymes and receptors, making them valuable candidates for the development of new drugs. The incorporation of a cyclopentyl group into the pyrazole framework further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

The amide functionality in (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide plays a crucial role in determining its pharmacological profile. Amides are common motifs in bioactive molecules due to their ability to form hydrogen bonds with biological targets. This property is particularly important in drug design, as hydrogen bonding interactions can significantly enhance binding affinity and specificity. The specific arrangement of atoms in this compound's structure suggests that it may interact with biological targets in multiple ways, providing opportunities for designing highly effective therapeutic agents.

Recent studies have highlighted the importance of understanding the structural and functional relationships between heterocyclic compounds and their biological targets. Computational modeling and experimental techniques have been employed to elucidate the binding modes of these molecules. For instance, molecular dynamics simulations have shown that the amide group in (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide can form stable hydrogen bonds with specific residues on target proteins. This insight has guided the optimization of the compound's structure to improve its pharmacological properties.

The dimethylamino substituent at the 4-position of the butenamide moiety is another key feature that contributes to the compound's biological activity. Amines are well-known pharmacophores that can interact with various biological targets through hydrogen bonding or ionic interactions. The dimethylamino group enhances the basicity of the molecule, which can be advantageous in certain therapeutic applications where interaction with acidic residues on target proteins is desired. Additionally, this group can influence the solubility and metabolic stability of the compound, factors that are critical for its pharmaceutical relevance.

In vitro studies have demonstrated that (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide exhibits promising activity against several biological targets. For example, preliminary experiments have shown that it can inhibit certain enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing anti-inflammatory agents based on heterocyclic scaffolds. The compound's ability to modulate these pathways could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The cyclopentyl ring in this compound also contributes to its unique pharmacological profile. Cycloalkyl groups are known to influence the conformational flexibility and electronic properties of molecules. In (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide, the cyclopentyl ring may help stabilize certain conformations that are favorable for binding to biological targets. This stabilization can enhance binding affinity and selectivity, which are essential for developing effective drugs.

The synthesis of (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key transformations. For instance, palladium-catalyzed cross-coupling reactions have been used to construct the pyrazole ring system efficiently. These synthetic strategies highlight the importance of innovative methodologies in accessing complex bioactive molecules.

The potential therapeutic applications of (2E)-N-(1-cyclopentyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide extend beyond anti-inflammatory agents. Its structural features suggest that it may also interact with other biological targets such as kinases and transcription factors. These interactions could be exploited for developing treatments against various diseases, including cancer and neurological disorders. Further research is needed to fully explore these possibilities and validate their clinical relevance.

In conclusion, (2E)-N-(1-cyclopentyl-1H-pyrazol-5-ylmethyl)-4-(dimethylamino)butanamide (CAS No. 2411338355) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopentyl-substituted pyrazole ring and amide functionality, contribute to its diverse biological activities. Recent studies have provided valuable insights into its mechanism of action and potential therapeutic applications. Continued research efforts will be essential to fully harness its potential as a lead compound for drug development.